3-[7-(2,4-Dimethoxy-phenyl)-2,3-dihydro-[1,4]thiazepin-5-yl]-4-hydroxy-6-methyl-pyran-2-one

• Molecular Formula: C19H19NO5S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 3-[7-(2,4-dimethoxyphenyl)-2,3-dihydro-1,4-thiazepin-5-yl]-4-hydroxy-6-methylpyran-2-one
• InChI: InChI=1S/C19H19NO5S/c1-11-8-15(21)18(19(22)25-11)14-10-17(26-7-6-20-14)13-5-4-12(23-2)9-16(13)24-3/h4-5,8-10,21H,6-7H2,1-3H3
• InChI Key: XLABDDWRKJWUMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C2=NCCSC(=C2)C3=C(C=C(C=C3)OC)OC)O

Description

3-[7-(2,4-Dimethoxy-phenyl)-2,3-dihydro-[1,4]thiazepin-5-yl]-4-hydroxy-6-methyl-pyran-2-one is a useful research compound. Its molecular formula is C19H19NO5S and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-[7-(2,4-Dimethoxyphenyl)-2,3,6,7-tetrahydro-[1,4]thiazepin-5-yl]-4-hydroxy-6-methyl-pyran-2-one (150 mg, 0.39 mmol), prepared as in Reference 5, was dissolved in toluene (2 ml) and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (0.3 mL, 35 wt % in water) was added to the solution. The mixture was stirred at 80° C. The reaction was monitored by analytical HPLC and after reaction was complete (20 minutes) the solvent was then removed in vacuo. Product was purified by preparative HPLC (RPC18 column, 2-80% acetonitrile/water containing 0.1% HCl) to provide 3-[7-(2,4-dimethoxy-phenyl)-2,3-dihydro-[1,4]thiazepin-5-yl]-4-hydroxy-6-methyl-pyran-2-one (35 mg) as an orange powder. LCMS: MH+ 373.0.